Cas no 1805201-82-4 (3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride)

3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive sulfonyl chloride and halogenated pyridine moieties. The difluoromethyl group enhances metabolic stability, while the iodine substituent offers a handle for further functionalization via cross-coupling reactions. The hydroxyl group provides additional reactivity for derivatization, making this compound useful in pharmaceutical and agrochemical applications. Its structural features enable precise modifications, facilitating the development of bioactive molecules. The compound’s high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows, supporting efficient scaffold diversification. Suitable for controlled environments, it requires handling under inert conditions due to its sulfonyl chloride sensitivity.

3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride structure

1805201-82-4 structure

Product Name:3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride

CAS No:1805201-82-4

MF:C₆H₃ClF₂INO₃S

MW:369.5121986866

CID:4886977

Update Time:2025-05-22

3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride
- Inchi： 1S/C6H3ClF2INO3S/c7-15(13,14)6-3(12)1-2(4(8)9)5(10)11-6/h1,4,12H
- InChI Key： KJJFKTFSGJXUTG-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)F)C=C(C(=N1)S(=O)(=O)Cl)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 323
XLogP3: 2.7
Topological Polar Surface Area: 75.6

3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029030234-250mg	3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride	1805201-82-4	95%	250mg	$970.20	2022-04-01
Alichem	A029030234-500mg	3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride	1805201-82-4	95%	500mg	$1,701.85	2022-04-01
Alichem	A029030234-1g	3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride	1805201-82-4	95%	1g	$3,155.55	2022-04-01

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Additional information on 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride (CAS No. 1805201-82-4)

3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride (CAS No. 1805201-82-4) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core, enhances its reactivity, making it invaluable for cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride has surged due to their role in improving drug bioavailability and metabolic stability. Researchers are particularly interested in its potential for designing next-generation antimicrobial agents and crop protection chemicals, aligning with global trends in antibiotic resistance and sustainable agriculture. The compound’s sulfonyl chloride moiety also enables facile derivatization, a feature exploited in high-throughput screening and medicinal chemistry.

The synthesis of CAS No. 1805201-82-4 involves multi-step protocols, often starting from halogenated pyridines and incorporating electrophilic fluorination techniques. Its purity and stability are critical for reproducibility in organic synthesis, prompting rigorous analytical validation via HPLC and NMR spectroscopy. Environmental and safety considerations are paramount, with emphasis on green chemistry principles to minimize waste and energy consumption during production.

From a commercial perspective, 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride is supplied by niche chemical manufacturers catering to R&D laboratories and industrial-scale applications. Its pricing reflects the complexity of synthesis and the growing demand for custom intermediates in drug discovery. Users frequently search for suppliers of CAS 1805201-82-4, technical data sheets, and application notes, underscoring its relevance in specialty chemicals markets.

Future research directions for this compound may explore its utility in bioconjugation and proteomics, leveraging its reactive sulfonyl chloride group. As AI-driven drug discovery accelerates, compounds like 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-sulfonyl chloride will likely gain attention for their modularity in combinatorial chemistry. For now, it remains a cornerstone in the toolkit of chemists addressing challenges in infectious diseases and agrochemical innovation.